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Introduction

Centromere Protein B (CENP-B) is a DNA-binding protein that localizes to the centromeric
heterochromatin of mammalian chromosomes. It binds to a specific 17-bp DNA sequence
known as the CENP-B box, which is found in the alpha-satellite DNA repeats at most human
centromeres. While not essential for mitosis in all cell types, CENP-B plays a significant role in
the faithful segregation of chromosomes by contributing to the structure and function of the
kinetochore[1][2][3].

Recent studies have highlighted the importance of CENP-B in stabilizing the localization of
other key kinetochore proteins, particularly CENP-C. CENP-C is a foundational component of
the inner kinetochore, crucial for the assembly of the outer kinetochore and the attachment of
spindle microtubules. Depletion of CENP-B has been shown to reduce the levels of CENP-C at
the centromere, leading to defects in chromosome alignment, a prolonged mitotic arrest due to
the activation of the spindle assembly checkpoint (SAC), and an increased frequency of
chromosome mis-segregation and micronuclei formation[1][4].
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The use of small interfering RNA (siRNA) to specifically knockdown the expression of CENP-B
provides a powerful tool to investigate its precise role in mitotic progression. By observing the
cellular phenotypes following CENP-B depletion, researchers can dissect the molecular
mechanisms underlying accurate chromosome segregation and identify potential targets for
therapeutic intervention in diseases characterized by genomic instability, such as cancer.

Key Signhaling Pathway: The Spindle Assembly
Checkpoint

The spindle assembly checkpoint (SAC) is a critical surveillance mechanism that ensures the
fidelity of chromosome segregation. It delays the onset of anaphase until all sister chromatids
are properly attached to the mitotic spindle. When kinetochores are unattached or improperly
attached to microtubules, the SAC is activated, leading to the inhibition of the Anaphase-
Promoting Complex/Cyclosome (APC/C). This inhibition prevents the degradation of securin
and cyclin B1, key proteins that trigger the separation of sister chromatids and exit from

mitosis. Depletion of CENP-B can lead to weakened kinetochore-microtubule attachments, thus
activating the SAC and causing a delay in mitosis.
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Experimental Workflow for Studying Mitotic Progression
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Logical Relationship of CENP-B Depletion and Mitotic Defects
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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